2-(benzylthio)-5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazole

• IUPAC Name: 2-benzylsulfanyl-5-(4-bromophenyl)-1-(4-methylphenyl)imidazole
• InChI: InChI=1S/C23H19BrN2S/c1-17-7-13-21(14-8-17)26-22(19-9-11-20(24)12-10-19)15-25-23(26)27-16-18-5-3-2-4-6-18/h2-15H,16H2,1H3
• InChI Key: ONYFXCUVTAAMMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC3=CC=CC=C3)C4=CC=C(C=C4)Br
• Molecular Formula: C23H19BrN2S
• Molecular Weight: 435.4 g/mol

Description

2-(benzylthio)-5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazole, also known as BBI, is a synthetic compound that has gained attention in scientific research due to its potential use in cancer treatment.

Scientific Research Applications

Synthesis and Characterization

The synthesis of novel imidazoles, including derivatives structurally related to "2-(benzylthio)-5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazole," has been a focal point of research due to their broad applications in clinical medicine and as tools in pharmacological studies. Novel molecules are synthesized through reactions involving substituted imidazole with bromine in the presence of acetic acid, among other methods. These derivatives have been characterized using spectral analytical data, confirming their structures and potential for further application in antimicrobial activities (Narwal et al., 2012).

Antimicrobial Activity

The antimicrobial properties of imidazole derivatives have been investigated, with various compounds showing potent activity against a range of microbial strains. For instance, novel series of 1-methyl-2,6-diphenylbenzoimidazole and 1-methyl-phenyl(o-tolyl)benzo[d]imidazole derivatives were synthesized and exhibited anti-bacterial activity against Gram-positive and Gram-negative bacteria, highlighting the potential of these compounds in antimicrobial applications (Hanumantappa et al., 2021).

Antitubercular Activity

The exploration of imidazole derivatives for antitubercular activity is another significant area of research. For example, a series of 2-(benzylthio)-1H-benzo[d]imidazoles was synthesized and evaluated as in vitro inhibitors of Mycobacterium tuberculosis growth. Compounds from this series showed promising activity against both drug-sensitive and multidrug-resistant strains of M. tuberculosis, indicating their potential as new anti-tuberculosis drug candidates (Rambo et al., 2021).

Molecular Properties and Applications

The synthesis, molecular properties prediction, and evaluation of the biological activity of imidazole-based Schiff bases, triazoles, and azetidinones reveal their wide-ranging applications. These compounds exhibit notable antibacterial and antifungal activities, further demonstrating the versatility of imidazole derivatives in addressing various microbial challenges. Molecular properties predictions indicate good hydrophobicity, conformational flexibility, and bioactivity scores, suggesting these compounds as potential candidates for further development in antimicrobial therapies (Rekha et al., 2019).